Cas no 2228096-13-5 (2-Amino-3-(4-methoxy-2-methylphenyl)-3-methylbutanoic acid)

• Product Name: 2-Amino-3-(4-methoxy-2-methylphenyl)-3-methylbutanoic acid
• CAS No: 2228096-13-5
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 5766750
• PubChem ID: 165626147
• Update Time: 2025-10-25

2-Amino-3-(4-methoxy-2-methylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2228096-13-5
• EN300-1766037
• 2-amino-3-(4-methoxy-2-methylphenyl)-3-methylbutanoic acid
• 2-Amino-3-(4-methoxy-2-methylphenyl)-3-methylbutanoic acid

• Inchi： 1S/C13H19NO3/c1-8-7-9(17-4)5-6-10(8)13(2,3)11(14)12(15)16/h5-7,11H,14H2,1-4H3,(H,15,16)
• InChI Key： PMPZUMMQXYNUDP-UHFFFAOYSA-N
• SMILES： OC(C(C(C)(C)C1C=CC(=CC=1C)OC)N)=O

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-Amino-3-(4-methoxy-2-methylphenyl)-3-methylbutanoic acid

Comprehensive Overview of 2-Amino-3-(4-methoxy-2-methylphenyl)-3-methylbutanoic acid (CAS No. 2228096-13-5)

2-Amino-3-(4-methoxy-2-methylphenyl)-3-methylbutanoic acid (CAS No. 2228096-13-5) is a specialized amino acid derivative with a unique structural framework, combining a methoxy-substituted phenyl ring and a branched alkyl chain. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and peptide synthesis. Its molecular formula, C₁₃H₁₉NO₃, reflects a balance of hydrophobicity and polarity, making it a versatile building block for medicinal chemistry.

In recent years, the demand for custom amino acids like 2-Amino-3-(4-methoxy-2-methylphenyl)-3-methylbutanoic acid has surged, driven by advancements in targeted therapy and precision medicine. Researchers are particularly interested in its role as a chiral intermediate for synthesizing bioactive molecules. The compound’s 4-methoxy-2-methylphenyl moiety is notable for its potential to enhance blood-brain barrier permeability, a critical factor in neurological drug development. This aligns with current trends in addressing neurodegenerative diseases, a hot topic in healthcare innovation.

The synthesis of CAS No. 2228096-13-5 typically involves asymmetric catalysis or enzymatic resolution, methods that are frequently searched in organic chemistry databases. Its methylbutanoic acid backbone contributes to metabolic stability, a sought-after property in prodrug design. Laboratories often query its solubility and stability under physiological conditions, reflecting practical concerns in formulation science. These keywords are highly relevant to SEO, as they mirror user inquiries in academic and industrial circles.

From a commercial perspective, 2-Amino-3-(4-methoxy-2-methylphenyl)-3-methylbutanoic acid is cataloged by suppliers specializing in rare chemical intermediates. Its pricing and availability are influenced by the complexity of its multi-step synthesis, a common challenge in high-value fine chemicals. Discussions on platforms like ResearchGate often highlight its utility in structure-activity relationship (SAR) studies, particularly for GPCR-targeted compounds. This connects to broader interests in personalized therapeutics, a dominant theme in modern pharmacology.

Analytical characterization of this compound relies on techniques such as HPLC, NMR spectroscopy, and mass spectrometry, which are frequently searched alongside its CAS number. Regulatory compliance, including REACH and GMP standards, is another area of focus, ensuring its safe use in preclinical research. Notably, the absence of reactive functional groups in its structure simplifies handling, a practical advantage for laboratories.

In summary, 2-Amino-3-(4-methoxy-2-methylphenyl)-3-methylbutanoic acid (CAS No. 2228096-13-5) represents a convergence of chemical innovation and therapeutic potential. Its design addresses contemporary needs in drug discovery, while its physicochemical properties cater to formulation challenges. As the scientific community continues to explore novel bioactive scaffolds, this compound is poised to remain a subject of intense study and application.